4-[(4-isopropylphenoxy)acetyl]morpholine

• IUPAC Name: 1-morpholin-4-yl-2-(4-propan-2-ylphenoxy)ethanone
• InChI: InChI=1S/C15H21NO3/c1-12(2)13-3-5-14(6-4-13)19-11-15(17)16-7-9-18-10-8-16/h3-6,12H,7-11H2,1-2H3
• InChI Key: GJJSHUUEFPDHDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)N2CCOCC2
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

4-[(4-isopropylphenoxy)acetyl]morpholine, also known as IPA-3, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer research. This compound was first synthesized in 2006 by researchers at the University of California, San Francisco, and has since been the subject of numerous scientific investigations.

Mechanism of Action

4-[(4-isopropylphenoxy)acetyl]morpholine works by binding to the active site of PAK1 and preventing its activation. This, in turn, leads to a decrease in cell growth and proliferation, which can ultimately inhibit tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 4-[(4-isopropylphenoxy)acetyl]morpholine can induce apoptosis (programmed cell death) in cancer cells, as well as inhibit their migration and invasion. Additionally, 4-[(4-isopropylphenoxy)acetyl]morpholine has been found to sensitize cancer cells to chemotherapy, making them more susceptible to treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(4-isopropylphenoxy)acetyl]morpholine in lab experiments is its specificity for PAK1. This allows researchers to target this protein specifically, without affecting other cellular processes. However, one limitation is that 4-[(4-isopropylphenoxy)acetyl]morpholine may not be effective in all types of cancer, as PAK1 is not overexpressed in all tumors.

Future Directions

There are several potential future directions for research involving 4-[(4-isopropylphenoxy)acetyl]morpholine. One area of interest is the development of more potent and selective inhibitors of PAK1. Additionally, researchers may investigate the use of 4-[(4-isopropylphenoxy)acetyl]morpholine in combination with other cancer treatments, such as chemotherapy or immunotherapy. Finally, studies may explore the potential use of 4-[(4-isopropylphenoxy)acetyl]morpholine in other disease states, such as neurological disorders, where PAK1 has been implicated.

Synthesis Methods

The synthesis of 4-[(4-isopropylphenoxy)acetyl]morpholine involves the reaction of 4-isopropylphenol with acetyl chloride to form 4-(acetyloxy)isopropylbenzene. This intermediate is then reacted with morpholine in the presence of a base catalyst to produce the final product, 4-[(4-isopropylphenoxy)acetyl]morpholine.

Scientific Research Applications

4-[(4-isopropylphenoxy)acetyl]morpholine has been shown to have potential applications in cancer research. Specifically, it has been found to inhibit the activity of a protein called PAK1, which is involved in cell growth and proliferation. Overexpression of PAK1 has been linked to the development and progression of several types of cancer, including breast, prostate, and pancreatic cancer.